Cas no 2137545-44-7 (Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-)

• Product Name: Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-
• CAS No: 2137545-44-7
• MF: C₁₅H₂₁ClO₂
• MW: 268.779043912888
• CID: 5286773
• Update Time: 2025-07-16

Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-

• Inchi： 1S/C15H21ClO2/c1-13-9-15(12-16,18-10-13)7-8-17-11-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3
• InChI Key： DFHSSGRYACAXSV-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1(CCl)CCOCC1=CC=CC=C1

Additional information on Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-

Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]

The compound Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl], with CAS No. 2137545-44-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of tetrahydrofuran derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this molecule is characterized by a tetrahydrofuran ring system with specific substituents that confer it with distinct reactivity and functionality.

Recent studies have highlighted the importance of tetrahydrofuran derivatives in the development of advanced materials, particularly in the synthesis of polymers and biodegradable plastics. The presence of a chloromethyl group and a phenylmethoxy ethyl group in this compound makes it a versatile building block for constructing functional materials. Researchers have explored its potential as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties.

One of the most notable advancements in the study of Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl] involves its role in click chemistry reactions. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, emphasizes the use of efficient and selective reactions to assemble complex molecules. This compound has been utilized as a key intermediate in the synthesis of bioactive molecules, demonstrating its potential in drug discovery and development.

Furthermore, the compound's ability to undergo various transformations under mild reaction conditions has made it an attractive candidate for green chemistry initiatives. Scientists have reported successful syntheses involving this compound that minimize waste generation and reduce environmental impact. For instance, its use in catalytic processes has led to the development of more sustainable methods for producing high-value chemicals.

The structural features of Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl] also make it an ideal candidate for exploring supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking. These studies have provided insights into the design of novel materials with applications in sensors, drug delivery systems, and nanotechnology.

In terms of industrial applications, this compound has shown promise in the formulation of advanced coatings and adhesives. Its unique combination of reactivity and stability allows for the creation of materials with enhanced adhesion properties under challenging environmental conditions. Recent breakthroughs in polymer chemistry have further expanded its utility in developing lightweight yet durable materials for aerospace and automotive industries.

Another area where Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl] has made significant contributions is in the field of catalysis. By incorporating this compound into catalytic frameworks, researchers have achieved improved catalytic efficiency in various organic transformations. These advancements have not only enhanced reaction yields but also reduced energy consumption, aligning with global efforts toward sustainable chemical manufacturing.

Moreover, recent computational studies have provided deeper insights into the electronic structure and reactivity patterns of this compound. Advanced quantum mechanical calculations have revealed key interactions that govern its reactivity under different conditions. Such findings are invaluable for designing more efficient synthetic routes and optimizing industrial processes.

In conclusion, Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl] (CAS No. 2137545-44-7) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as a versatile building block for constructing advanced materials and bioactive molecules. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.